Cas no 1515278-89-3 (2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 1515278-89-3
• MF: C₁₁H₁₃BrN₄
• MW: 281.151720762253
• CID: 5057480
• Update Time: 2025-06-07

2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
• 2-(4-bromo-5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethanamine
• 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

• Inchi： 1S/C11H13BrN4/c1-8-10(12)11(15-16(8)6-4-13)9-3-2-5-14-7-9/h2-3,5,7H,4,6,13H2,1H3
• InChI Key： SOKCKSORNYBLIQ-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=NC=CC=2)=NN(C=1C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

Recent Advances in the Study of 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS: 1515278-89-3) and Its Applications in Chemical Biology and Medicine

The compound 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS: 1515278-89-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this pyrazole derivative as a versatile scaffold in the design of kinase inhibitors. Its structural features, including the bromo and pyridinyl substituents, contribute to its ability to interact with specific protein targets, making it a promising candidate for the development of novel anticancer agents. Computational modeling and in vitro assays have demonstrated its high affinity for certain tyrosine kinases, which are often implicated in tumor growth and metastasis.

In addition to its potential in oncology, 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine has shown promise in the modulation of inflammatory pathways. Preclinical studies indicate that this compound can inhibit key enzymes involved in the production of pro-inflammatory cytokines, suggesting its utility in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by recent publications in high-impact journals, which detail the compound's mechanism of action and efficacy in animal models.

The synthesis of this compound has also been optimized in recent years, with new methodologies offering higher yields and improved purity. Researchers have reported the use of microwave-assisted synthesis and green chemistry approaches to reduce reaction times and minimize environmental impact. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 2-(4-Bromo-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its dual potential as a kinase inhibitor and anti-inflammatory agent underscores its versatility, while recent synthetic improvements pave the way for further exploration. Future research should focus on elucidating its full therapeutic potential and addressing the remaining challenges in its development.